Cas no 56963-01-0 (1,3-Dithiepane, 2-methylene-)

1,3-Dithiepane, 2-methylene- structure
Product name:1,3-Dithiepane, 2-methylene-
1,3-Dithiepane, 2-methylene- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiepane, 2-methylene-
- 2-methylidene-1,3-dithiepane
- SCHEMBL6754619
- 56963-01-0
- DTXSID40480781
-
- Inchi: InChI=1S/C6H10S2/c1-6-7-4-2-3-5-8-6/h1-5H2
- InChI Key: FHXKZFXIDYAEKS-UHFFFAOYSA-N
- SMILES: C=C1SCCCCS1
Computed Properties
- Exact Mass: 146.0225
- Monoisotopic Mass: 146.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 78.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
1,3-Dithiepane, 2-methylene- Related Literature
-
Vishal B. Purohit,Marlena Pi?ta,Joanna Pietrasik,Christopher M. Plummer Polym. Chem. 2022 13 4858
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